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Compound of Interest

Compound Name: 5-Chloro-2,3-dibromoaniline

Cat. No.: B15204831 Get Quote

Initial Note: This technical guide focuses on 2-Bromo-5-chloroaniline. An initial search for "5-
Chloro-2,3-dibromoaniline" did not yield a corresponding CAS number or substantial

technical data, suggesting it is not a commonly available or well-documented compound. In

contrast, 2-Bromo-5-chloroaniline is a readily available intermediate with extensive applications

in research and industry.

Introduction
2-Bromo-5-chloroaniline is a halogenated aromatic amine that serves as a versatile building

block in organic synthesis.[1][2] Its unique substitution pattern, featuring both a bromine and a

chlorine atom on the aniline ring, provides multiple reactive sites for the construction of

complex molecules.[1][2] This guide provides a comprehensive overview of its chemical and

physical properties, detailed experimental protocols for its synthesis, and its significant

applications in the fields of medicinal chemistry and materials science. It is intended for

researchers, scientists, and professionals in drug development and chemical synthesis.

Chemical and Physical Properties
2-Bromo-5-chloroaniline is typically a white to off-white or brown crystalline solid or powder.[1]

[3][4] It is sparingly soluble in water but soluble in organic solvents like methanol.[3][4]

Table 1: Physical and Chemical Properties of 2-Bromo-5-
chloroaniline

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15204831?utm_src=pdf-interest
https://www.benchchem.com/product/b15204831?utm_src=pdf-body
https://www.benchchem.com/product/b15204831?utm_src=pdf-body
https://www.srinichem.com/overview-of-2-bromo-5-chloroaniline-cas-823-57-4/
https://www.nbinno.com/other-organic-chemicals/2-bromo-5-chloroaniline-organic-synthesis-intermediate-pharmaceuticals-agrochemicals-kq
https://www.srinichem.com/overview-of-2-bromo-5-chloroaniline-cas-823-57-4/
https://www.nbinno.com/other-organic-chemicals/2-bromo-5-chloroaniline-organic-synthesis-intermediate-pharmaceuticals-agrochemicals-kq
https://www.srinichem.com/overview-of-2-bromo-5-chloroaniline-cas-823-57-4/
https://www.guidechem.com/encyclopedia/2-bromo-5-chloroaniline-dic229414.html
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB6714501.htm
https://www.guidechem.com/encyclopedia/2-bromo-5-chloroaniline-dic229414.html
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB6714501.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15204831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 823-57-4 [1][3][4][5][6]

Molecular Formula C₆H₅BrClN [1][3][4][5][7]

Molecular Weight 206.47 g/mol [1][4]

Melting Point 38 °C [4][5]

Boiling Point 128 °C at 7 mmHg [4]

Density 1.722±0.06 g/cm³ (Predicted) [4]

Flash Point 114.5 °C [6]

pKa 1.48±0.10 (Predicted) [3][4]

Appearance
White to Brown powder to

lump
[3][4]

Solubility Soluble in Methanol [3][4]

Synthesis of 2-Bromo-5-chloroaniline
A common method for the synthesis of 2-Bromo-5-chloroaniline involves the reduction of 1-

bromo-4-chloro-2-nitrobenzene.

Experimental Protocol: Reduction of 1-bromo-4-chloro-
2-nitrobenzene
Materials:

1-bromo-4-chloro-2-nitrobenzene

Methanol

Ammonium formate

Zinc powder

Water
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Diethyl ether

Anhydrous sodium sulfate

Dichloromethane

Hexane

Silica gel

Procedure:

Dissolve 1-bromo-4-chloro-2-nitrobenzene (140 g, 0.59 mol) in 2.5 L of methanol in a

suitable reaction vessel. Gently heat the solution to 50 °C using a water bath.

Slowly add a solution of ammonium formate (303 g, 4.81 mol) in 500 mL of water to the

reaction mixture.

Carefully add zinc powder (155 g, 2.36 mol) in small portions. The addition should be

controlled to manage the exothermic reaction and maintain a steady reflux.

After the addition of zinc is complete, continue to monitor the reaction until completion.

Extract the product with diethyl ether (5 x 200 mL).

Combine the organic phases and dry over anhydrous sodium sulfate.

Decant the solution and concentrate it under reduced pressure to obtain a reddish-brown oil.

Redissolve the oil in 150 mL of a dichloromethane/hexane mixture and filter it through a short

column of silica gel.

Concentrate the filtrate under reduced pressure to yield an orange-colored oil.

Add 200 mL of hexane and cool the mixture in a dry ice bath to precipitate 2-bromo-5-

chloroaniline as a light yellow solid.
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Collect the solid by vacuum filtration. This procedure yields approximately 92.1 g (75%) of

the final product.[4]

Synthesis Workflow
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Synthesis of 2-Bromo-5-chloroaniline

Start

Dissolve 1-bromo-4-chloro-2-nitrobenzene
in Methanol at 50°C

Add Ammonium Formate Solution
and Zinc Powder

Reflux Reaction

Extract with Diethyl Ether

Dry with Anhydrous Sodium Sulfate

Concentrate under Reduced Pressure

Purify by Silica Gel Chromatography

Concentrate Filtrate

Precipitate with Hexane
and Cool

Vacuum Filtration

End Product:
2-Bromo-5-chloroaniline
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Inhibition of c-Myc Pathway by a 2-Bromo-5-chloroaniline Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Bromo-5-
chloroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15204831#cas-number-for-5-chloro-2-3-
dibromoaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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